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Compound of Interest

Compound Name: Osteocalcin (7-19) (human)

Cat. No.: B056462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the reconstitution, storage, and

application of lyophilized Osteocalcin (7-19) peptide. The protocols outlined below are intended

to ensure the optimal performance of the peptide in various research applications.

Product Information
Peptide Name: Osteocalcin (7-19), Human

Sequence: Gly-Ala-Pro-Val-Pro-Tyr-Pro-Asp-Pro-Leu-Glu-Pro-Arg[1][2]

Molecular Formula: C65H98N16O19[2]

Molecular Weight: 1407.6 g/mol [2]

Format: Lyophilized powder[1]

Primary Function: The Osteocalcin (7-19) fragment is a component of the full-length

Osteocalcin protein, a hormone primarily secreted by osteoblasts.[3] The uncarboxylated

form of Osteocalcin acts as a hormone, playing a role in glucose metabolism, insulin

secretion, and cell proliferation by activating the G protein-coupled receptor, GPRC6A.[3][4]

[5][6]
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Reconstitution Protocol
Proper reconstitution of the lyophilized peptide is critical for maintaining its biological activity.

Use the following protocol for optimal results.

Materials:

Vial of lyophilized Osteocalcin (7-19) peptide

Sterile, high-purity water, or sterile Phosphate Buffered Saline (PBS) at pH 7.2-7.4

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for 15-30 minutes. This prevents condensation from forming inside the vial.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Addition: Carefully open the vial and add the appropriate volume of sterile water or

PBS to achieve the desired stock concentration. A common stock concentration is 1 mg/mL.

For a 1 mg vial, add 1 mL of solvent.

Dissolution: Gently vortex or swirl the vial to dissolve the peptide completely. Avoid vigorous

shaking, which can cause peptide degradation. Ensure all material is in solution.

Aliquoting: For long-term storage and to avoid repeated freeze-thaw cycles, it is highly

recommended to aliquot the reconstituted peptide solution into smaller, single-use volumes

in sterile polypropylene tubes.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of the Osteocalcin (7-19)

peptide.
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Form
Storage
Temperature

Shelf Life Notes

Lyophilized Powder -20°C to -80°C Up to 1 year
Store in a desiccated

environment.

Reconstituted Stock

Solution
-20°C or -80°C Up to 3-6 months

Aliquoting is strongly

recommended to

avoid freeze-thaw

cycles.

Working Dilutions 2-8°C Up to 1 week
For short-term use.

Avoid re-freezing.

Application: In Vitro Cell-Based Assays
Osteocalcin, particularly its uncarboxylated form, has been shown to influence various cellular

processes. The following is a general protocol for treating cells in culture with Osteocalcin (7-

19).

Experimental Protocol: Stimulation of a Cell Line (e.g., C2C12 myoblasts, MDA-MB-231 breast

cancer cells)

Cell Seeding: Plate cells in appropriate culture vessels and allow them to adhere and reach

the desired confluency (typically 60-80%).

Serum Starvation (Optional): For signaling pathway studies, it is often recommended to

serum-starve the cells for 4-24 hours prior to treatment to reduce basal signaling.

Preparation of Working Solution: Dilute the reconstituted Osteocalcin (7-19) stock solution to

the desired final concentration in serum-free or low-serum culture medium.

Cell Treatment: Remove the culture medium from the cells and replace it with the medium

containing the desired concentration of Osteocalcin (7-19).

Incubation: Incubate the cells for the desired period (e.g., 10 minutes to 120 hours),

depending on the specific endpoint being measured (e.g., protein phosphorylation, gene

expression, cell proliferation).[7]
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Downstream Analysis: Following incubation, cells can be harvested for various analyses,

such as Western blotting, qPCR, or cell viability assays.

Quantitative Data for In Vitro Applications

Application Cell Line
Working
Concentration

Incubation
Time

Readout

Cell Proliferation MDA-MB-231
40, 100, 160

ng/mL
24 - 120 hours

CCK8 Assay,

PCNA

Expression

ERK

Phosphorylation

HEK-293

(GPRC6A

transfected)

5 - 100 ng/mL 10 minutes
Western Blot (p-

ERK)

Insulin Secretion
Isolated

Pancreatic Islets

Recombinant

Osteocalcin
48 hours Insulin ELISA

Myoblast

Differentiation
C2C12 10 ng/mL 24 hours

Western Blot (p-

Akt, p-P38

MAPK)

Signaling Pathway
Uncarboxylated Osteocalcin primarily signals through the G protein-coupled receptor GPRC6A.

This interaction initiates a cascade of intracellular events that regulate various cellular

functions.

Uncarboxylated
Osteocalcin GPRC6A Receptor

Binds

PLCActivates

PI3K
Activates

PKAActivates

PKC Ras Raf MEK ERK1/2

Cellular Responses
(Proliferation, Differentiation,

Insulin Secretion)
Akt
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Caption: Osteocalcin-GPRC6A Signaling Cascade.

Experimental Workflow: Investigating Osteocalcin's
Effect on Cell Proliferation
The following diagram illustrates a typical workflow for studying the impact of Osteocalcin (7-

19) on the proliferation of a specific cell line.
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Caption: Cell Proliferation Assay Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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